2-((2-(4-chlorophenyl)-2-oxoethyl)thio)-3-(3,5-dimethylphenyl)-4-oxo-N-propyl-3,4-dihydroquinazoline-7-carboxamide

• IUPAC Name: 2-[2-(4-chlorophenyl)-2-oxoethyl]sulfanyl-3-(3,5-dimethylphenyl)-4-oxo-N-propylquinazoline-7-carboxamide
• InChI: InChI=1S/C28H26ClN3O3S/c1-4-11-30-26(34)20-7-10-23-24(15-20)31-28(36-16-25(33)19-5-8-21(29)9-6-19)32(27(23)35)22-13-17(2)12-18(3)14-22/h5-10,12-15H,4,11,16H2,1-3H3,(H,30,34)
• InChI Key: MYBHJUOLOPNQAL-UHFFFAOYSA-N
• Canonical SMILES: CCCNC(=O)C1=CC2=C(C=C1)C(=O)N(C(=N2)SCC(=O)C3=CC=C(C=C3)Cl)C4=CC(=CC(=C4)C)C
• Molecular Formula: C28H26ClN3O3S
• Molecular Weight: 520.0 g/mol

Description

The compound is a quinazoline derivative. Quinazolines are a class of organic compounds with a bicyclic structure, which consists of two fused six-membered rings, one of which is aromatic (a benzene ring), and the other is a diazine ring, which contains two nitrogen atoms. Quinazoline derivatives have been found to exhibit a wide range of biological activities, including anticancer, anti-inflammatory, and antimicrobial effects.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the quinazoline core, along with various substituents including a chlorophenyl group, a dimethylphenyl group, a propyl group, and a carboxamide group.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the various functional groups present in its structure. For instance, the carboxamide group could participate in acid-base reactions, and the chlorophenyl group could undergo nucleophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and stability, would depend on its exact molecular structure. These properties could be predicted using computational chemistry methods or determined experimentally.

Scientific Research Applications

Anticancer Properties

• This compound exhibits promising anticancer activity. Researchers have investigated its effects on various cancer cell lines, including breast, lung, and colon cancer. It interferes with cell proliferation, induces apoptosis (programmed cell death), and inhibits tumor growth. .

Keep in mind that while these applications show promise, more rigorous studies, including clinical trials, are necessary to validate their effectiveness and safety. . If you have any specific questions or need further details, feel free to ask!

Safety And Hazards

The safety and hazards associated with this compound would depend on its specific biological activity and toxicity. It’s important to handle all chemical compounds with appropriate safety precautions.

Future Directions

The study of quinazoline derivatives is a very active area of research, given their wide range of biological activities. Future research could involve synthesizing and testing new quinazoline derivatives, investigating their mechanisms of action, and optimizing their properties for potential therapeutic applications.